6-Bromo-2-fluoro-3-methoxybenzenesulfonyl chloride

• IUPAC Name: 6-bromo-2-fluoro-3-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C7H5BrClFO3S/c1-13-5-3-2-4(8)7(6(5)10)14(9,11)12/h2-3H,1H3
• InChI Key: MRVCUOWEVVOJBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Br)S(=O)(=O)Cl)F
• Molecular Formula: C7H5BrClFO3S
• Molecular Weight: 303.53 g/mol

Description

6-Bromo-2-fluoro-3-methoxybenzenesulfonyl chloride is a chemical compound with the CAS Number: 2126161-35-9. It has a molecular weight of 303.54. The IUPAC name for this compound is 6-bromo-2-fluoro-3-methoxybenzenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for 6-Bromo-2-fluoro-3-methoxybenzenesulfonyl chloride is 1S/C7H5BrClFO3S/c1-13-5-3-2-4 (8)7 (6 (5)10)14 (9,11)12/h2-3H,1H3. This code provides a specific representation of the molecular structure of the compound.

Scientific Research Applications

Activation of Hydroxyl Groups for Biological Attachment

Sulfonyl chlorides, such as 4-Fluorobenzenesulfonyl chloride, have been utilized to activate hydroxyl groups on polymeric carriers, allowing for the covalent attachment of biological molecules to solid supports. This chemistry is employed in various applications, including the development of therapeutic agents and the separation of specific cell types from biological samples. The strong electron-withdrawing property of the fluoride atom enhances the reactivity, making it an excellent agent for creating active sites on polymers for biological conjugation (Chang et al., 1992).

Halogenated Methoxybenzenes in Environmental Studies

The study of bromochloromethoxybenzenes in the marine troposphere highlights the environmental presence and potential biogenic and anthropogenic sources of halogenated anisoles. Understanding the distribution and origins of these compounds helps in assessing environmental pollution and the impact of human activities on natural ecosystems (Führer & Ballschmiter, 1998).

Insights from Cyclodextrin and Surfactant Mixed Systems

Research on mixed systems of cyclodextrin derivatives and surfactants, involving the kinetics of hydrolysis of methoxybenzenesulfonyl chloride, provides valuable insights into the interactions between cyclodextrins and surfactants. These findings have implications for understanding the behavior of complex mixtures in pharmaceutical formulations and environmental remediation processes (García‐Río et al., 2007).

Application in Electrophilic Fluorination

The electrophilic fluorination of aromatic compounds using N-fluorobenzenesulfonimide demonstrates the utility of sulfonyl chloride derivatives in introducing fluorine atoms into organic molecules. This methodology is applicable to a wide range of aromatics, including those relevant to materials science and biology, showcasing the versatility of sulfonyl chlorides in synthetic chemistry (Kawakami et al., 2015).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.